Cas no 1204580-75-5 (4-Fluoro-3,5-bis(tributylstannyl)pyridine)

• Product Name: 4-Fluoro-3,5-bis(tributylstannyl)pyridine
• CAS No: 1204580-75-5
• MF: C₂₉H₅₆FNSn₂
• MW: 675.180050849915
• MDL: MFCD10699174
• CID: 1068958
• PubChem ID: 329826201
• Update Time: 2025-10-28

4-Fluoro-3,5-bis(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3,5-bis(tributylstannyl)pyridine
• C29H56FNSn2
• MFCD10699174
• AKOS015843016
• A927599
• DTXSID80656786
• 1204580-75-5
• tributyl-(4-fluoro-5-tributylstannylpyridin-3-yl)stannane
• SY318949
• 4-Fluoro-3,5-bis(tributylstannyl)pyridine, AldrichCPR
• J-515362
• CS-0088356

• MDL： MFCD10699174
• Inchi： 1S/C5H2FN.6C4H9.2Sn/c6-5-1-3-7-4-2-5;6*1-3-4-2;;/h3-4H;6*1,3-4H2,2H3;;
• InChI Key： BULNDTVEVKSTDB-UHFFFAOYSA-N
• SMILES： [Sn](C1C=NC=C(C=1F)[Sn](CCCC)(CCCC)CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 677.24400
• Monoisotopic Mass: 677.24408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Solubility: Insuluble (1.4E-5 g/L) (25 ºC),
• PSA: 12.89000
• LogP: 9.33290

4-Fluoro-3,5-bis(tributylstannyl)pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：(BD306520)

Additional information on 4-Fluoro-3,5-bis(tributylstannyl)pyridine

Comprehensive Overview of 4-Fluoro-3,5-bis(tributylstannyl)pyridine (CAS No. 1204580-75-5): Properties, Applications, and Industry Trends

4-Fluoro-3,5-bis(tributylstannyl)pyridine (CAS No. 1204580-75-5) is a highly specialized organotin compound that has garnered significant attention in modern synthetic chemistry and material science. This fluorinated pyridine derivative, featuring two tributylstannyl groups, serves as a versatile building block for cross-coupling reactions, particularly in the synthesis of complex heterocyclic frameworks. Its unique molecular structure, combining a fluoropyridine core with organotin functionalities, enables precise control over reactivity patterns, making it invaluable for pharmaceutical intermediates and advanced material design.

The growing demand for 4-Fluoro-3,5-bis(tributylstannyl)pyridine aligns with industry trends favoring high-precision chemical synthesis and sustainable methodologies. Researchers frequently search for "Stille coupling reagents" or "fluorinated pyridine applications," reflecting its critical role in palladium-catalyzed reactions. Unlike conventional tin reagents, this compound offers enhanced selectivity due to the electron-withdrawing fluoro substituent, which moderates the reactivity of the tributylstannyl groups while maintaining compatibility with sensitive functional groups.

In pharmaceutical research, CAS 1204580-75-5 is increasingly explored for constructing biologically active pyridine derivatives, a topic trending in AI-driven drug discovery platforms. Its ability to introduce fluorinated aromatic systems—a key motif in 30% of FDA-approved drugs—makes it indispensable for optimizing drug metabolism and bioavailability. Recent publications highlight its utility in creating kinase inhibitors and PET radiotracer precursors, addressing search queries like "fluorine in medicinal chemistry" and "organotin compound safety."

From a materials perspective, this compound enables the development of π-conjugated systems for organic electronics. Users searching for "organic semiconductor synthesis" will find its role in constructing electron-deficient aromatic units particularly relevant. The tributylstannyl groups facilitate efficient polymerization via Stille polycondensation, yielding materials with tunable optoelectronic properties for OLEDs and photovoltaic devices—a hotspot in renewable energy research.

Handling 4-Fluoro-3,5-bis(tributylstannyl)pyridine requires adherence to green chemistry principles, another frequently searched topic. While not classified as hazardous under standard protocols, its organotin components necessitate proper glovebox techniques and inert atmosphere storage. Modern labs prioritize alternatives to traditional tin reagents, making this compound’s balanced reactivity—enabled by its fluoropyridine backbone—a subject of interest in "safer organometallic reagents" discussions.

The commercial availability of CAS 1204580-75-5 meets the needs of both academia and industry, with purity levels exceeding 97% for critical applications. Analytical data (NMR, HPLC-MS) confirms its structural integrity, addressing common search terms like "organotin compound characterization." As regulatory scrutiny on heavy metal reagents intensifies, this compound’s efficient stoichiometry (two reactive sites per molecule) reduces tin waste—a key advantage in "sustainable synthetic chemistry" workflows.

Future prospects for 4-Fluoro-3,5-bis(tributylstannyl)pyridine include emerging applications in click chemistry and bioorthogonal labeling, where its fluorinated aromatic system could enable new probe designs. With the rise of automated synthesis platforms, its compatibility with flow chemistry setups is under investigation, responding to queries about "high-throughput organometallic reactions." Continued research will likely expand its utility in agrochemicals and functional materials, solidifying its status as a multifaceted tool for molecular innovation.